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Introduction
Desmosterolosis is a rare genetic disorder of cholesterol biosynthesis caused by mutations in

the 24-dehydrocholesterol reductase (DHCR24) gene, leading to an accumulation of

desmosterol. Triparanol, a historical cholesterol-lowering drug, pharmacologically induces

desmosterolosis by inhibiting the DHCR24 enzyme.[1] This makes it a valuable tool for creating

experimental models to study the pathophysiology of desmosterolosis and to investigate the

roles of desmosterol and cholesterol in various cellular processes. These models are

particularly relevant for studying disorders of cholesterol biosynthesis like Smith-Lemli-Opitz

syndrome (SLOS).

This document provides detailed application notes and protocols for establishing in vivo and in

vitro experimental models of drug-induced desmosterolosis using Triparanol.

Mechanism of Action
Triparanol specifically inhibits the enzyme 24-dehydrocholesterol reductase (DHCR24). This

enzyme catalyzes the final step in the Bloch pathway of cholesterol biosynthesis, which is the

conversion of desmosterol to cholesterol.[1] Inhibition of DHCR24 leads to a significant
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accumulation of its substrate, desmosterol, in various tissues and a corresponding decrease in

cholesterol levels.

Signaling Pathways
The cholesterol biosynthesis pathway is a complex process involving multiple enzymatic steps.

Triparanol's point of intervention is at the terminal step of the Bloch pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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